Dialuminium trizirconium nonaoxide
Description
Dialuminium trizirconium nonaoxide, commonly termed aluminum zirconate, is a mixed oxide compound with the chemical formula Al₂Zr₃O₉ (CAS: 70692-95-4; EINECS: 274-757-2). It belongs to the class of advanced ceramic materials known for high thermal stability, chemical inertness, and mechanical robustness . With a molecular weight of 471.63 g/mol, its structure comprises alternating Al³⁺ and Zr⁴⁺ ions coordinated in a complex oxide lattice . This compound is synthesized via solid-state reactions or sol-gel methods, though specific industrial protocols are often proprietary . Key applications include thermal barrier coatings, refractory ceramics, and high-temperature structural components due to its resistance to thermal shock and corrosion .
Properties
CAS No. |
70692-95-4 |
|---|---|
Molecular Formula |
Al2O9Zr3 |
Molecular Weight |
471.63 g/mol |
IUPAC Name |
dialuminum;oxygen(2-);zirconium(4+) |
InChI |
InChI=1S/2Al.9O.3Zr/q2*+3;9*-2;3*+4 |
InChI Key |
DGKQKCGUDKEUER-UHFFFAOYSA-N |
SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Zr+4].[Zr+4].[Zr+4] |
Canonical SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Zr+4].[Zr+4].[Zr+4] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
The following table and discussion compare aluminum zirconate with structurally or functionally analogous compounds, including magnesium zirconate , lead zirconate , strontium zirconate , and other aluminum-containing mixed oxides.
Table 1: Key Properties of Dialuminium Trizirconium Nonaoxide and Related Compounds
*Calculated based on atomic masses; exact values may vary.
Structural and Functional Comparisons
Thermal Stability :
- Al₂Zr₃O₉ exhibits superior thermal stability (stable up to 1600°C) compared to MgZrO₃ and SrZrO₃ , which degrade above 1400°C due to phase transitions . This makes aluminum zirconate ideal for aerospace engine coatings.
- PbZrO₃ has lower thermal tolerance (~500°C) but is prized for its piezoelectric properties in sensors and actuators .
Chemical Resistance :
- Aluminum zirconate demonstrates exceptional resistance to acidic and alkaline environments, outperforming Al₂Ca₃O₆ , which reacts with water in cement formulations .
Mechanical Properties :
- Al₂Zr₃O₉ has a Vickers hardness of ~15 GPa, comparable to SrZrO₃ (~14 GPa) but higher than MgZrO₃ (~10 GPa) .
Applications: Al₂Zr₃O₉: Dominates high-performance ceramics and coatings . Al₂Ca₃O₆: Primarily used in specialty cements due to hydraulic reactivity .
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